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Compound of Interest

Compound Name: ENT-C225

Cat. No.: B15139658 Get Quote

Disclaimer: The identifier "ENT-C225" is not a standard designation. It is highly probable that

this refers to C225, a common synonym for Cetuximab, a monoclonal antibody used in

research and cancer therapy. The following information is based on the properties of

Cetuximab and general best practices for the disposal of biological materials and anti-cancer

agents in a laboratory setting. Researchers must always consult their institution's specific

Environmental Health and Safety (EHS) protocols and the material's Safety Data Sheet (SDS)

before handling and disposal.

This guide provides essential safety and logistical information for the proper disposal of ENT-
C225 (Cetuximab) and associated materials. Adherence to these procedures is critical to

ensure personnel safety and environmental compliance.

Chemical and Safety Data
The following table summarizes key data for Cetuximab (C225). While not classified as a

hazardous substance by GHS, its nature as a potent biological agent necessitates careful

handling and disposal as potentially hazardous waste.[1][2][3]
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Property Value Source

Synonyms C225, IMC-C225, Erbitux [2]

CAS Number 205923-56-4 [2]

Molecular Weight ~152 kDa [4]

Appearance Liquid [4]

GHS Hazard Classification
Not a hazardous substance or

mixture
[1][2]

Storage Temperature

Store at low temperature

(-20°C recommended for long

term)

[4]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[2]

Experimental Protocols for Disposal
These protocols provide step-by-step guidance for managing different forms of ENT-C225
waste. All personnel handling this waste must wear appropriate Personal Protective Equipment

(PPE), including double gloves, a lab coat or gown, and safety glasses.

Protocol 1: Disposal of Liquid ENT-C225 Waste
This procedure applies to unused or leftover solutions of ENT-C225. Due to its nature as an

anti-cancer agent, sewer disposal is not recommended and is often prohibited.[5]

Methodology:

Segregation: Collect all liquid waste containing ENT-C225 in a dedicated, leak-proof, and

clearly labeled hazardous waste container. The container should be marked "Chemotherapy

Waste" or "Cytotoxic Waste" in accordance with institutional policy.

Neutralization (if required by EHS): Some institutional protocols may require chemical

neutralization before disposal. Consult your EHS department for approved chemical

inactivation agents and procedures.
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Container Sealing: Once the container is three-quarters full, securely seal the lid. Do not

overfill.

Storage: Store the sealed container in a designated and secure hazardous waste

accumulation area, away from general lab traffic.

Pickup: Arrange for waste pickup through your institution's EHS department. Ensure all

required documentation is completed.

Protocol 2: Disposal of Solid Waste Contaminated with
ENT-C225
This procedure applies to all materials that have come into contact with ENT-C225, including

vials, pipette tips, culture flasks, gloves, gowns, and absorbent wipes.

Methodology:

Sharps Disposal:

All contaminated sharps (e.g., needles, syringes, broken glass) must be immediately

placed into a puncture-resistant, rigid sharps container labeled "Chemo Sharps" or

"Cytotoxic Sharps."[6]

Once the container is three-quarters full, lock the lid securely.

Place the sealed sharps container into the designated chemotherapy waste bin for

incineration.[6]

Non-Sharps Solid Waste Disposal:

Segregate all contaminated non-sharp solid waste at the point of use.

Place items such as gloves, gowns, empty vials, and plastic labware into a designated

chemotherapy waste container, typically a yellow or black bin lined with a yellow bag.[6]

Ensure the container is clearly labeled as "Chemotherapy Waste" or "Cytotoxic Waste."

When the bag is three-quarters full, securely seal it.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15139658?utm_src=pdf-body
https://www.benchchem.com/product/b15139658?utm_src=pdf-body
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the container in the hazardous waste accumulation area for EHS pickup.

Protocol 3: Decontamination of Spills
In the event of a spill, immediate and proper decontamination is crucial to prevent exposure.

Methodology:

Alert Personnel: Immediately alert others in the area of the spill.

Don PPE: Ensure you are wearing appropriate PPE, including double gloves, a gown, and

eye protection.

Containment: Cover the spill with absorbent pads, starting from the outside and working

inward to prevent spreading.

Cleaning:

Moisten a fresh wipe with a detergent solution and clean the spill area using unidirectional

strokes.[5]

Dispose of the wipe in the chemotherapy waste container.

Rinsing:

Using a new wipe moistened with sterile water, rinse the area with the same unidirectional

technique.[5]

Dispose of the wipe in the chemotherapy waste container.

Final Disinfection:

Wipe the area with a new wipe saturated with 70% isopropyl alcohol.[5]

Allow the surface to air dry completely.

PPE Disposal: Carefully doff the outer pair of gloves, gown, and inner gloves, disposing of

each item into the chemotherapy waste container.[5]
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Hand Washing: Wash hands thoroughly with soap and water.

Mandatory Visualizations
ENT-C225 Waste Disposal Workflow
The following diagram illustrates the decision-making process and proper workflow for

segregating and disposing of waste generated from work with ENT-C225.
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Waste Generation
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Caption: Workflow for the safe segregation and disposal of ENT-C225 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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